Cas no 127119-02-2 (Ethanone,1-cyclooctyl-2,2-difluoro-)

• Product name: Ethanone,1-cyclooctyl-2,2-difluoro-
• CAS No: 127119-02-2
• MF: C₁₀H₁₆F₂O
• MW: 190.230250358582
• CID: 103235
• PubChem ID: 14435684

Ethanone,1-cyclooctyl-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-cyclooctyl-2,2-difluoro-
• 1-cyclooctyl-2,2-difluoroethanone
• Ethanone, 1-cyclooctyl-2,2-difluoro- (9CI)
• 1-Cyclooctyl-2,2-difluoroethan-1-one
• 127119-02-2
• DTXSID00560235

• Inchi： InChI=1S/C10H16F2O/c11-10(12)9(13)8-6-4-2-1-3-5-7-8/h8,10H,1-7H2
• InChI Key： SPCPNHXVDGFHOC-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCCCCC1)=O)F

Computed Properties

• Exact Mass: 190.11698
• Monoisotopic Mass: 190.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4

Experimental Properties

• PSA: 17.07